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Compound of Interest

Compound Name: 3-Chloro-2-methylaniline

Cat. No.: B042847

This guide provides essential information for the safe handling and disposal of 3-Chloro-2-
methylaniline waste. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 3-Chloro-2-methylaniline?

Al: 3-Chloro-2-methylaniline is a hazardous chemical with multiple risk factors. It is harmful if
swallowed, toxic in contact with skin, and can cause severe skin burns and serious eye
damage.[1][2] It may also cause allergic skin reactions and is suspected of causing cancer.[2]
[3] The substance is toxic to aquatic life with long-lasting effects.[1][2][4]

Q2: What immediate actions should | take in case of an accidental spill?

A2: For any spill, the first step is to ensure the safety of all personnel. Evacuate non-essential
personnel from the area and move upwind of the spill.[2] Ensure the area is well-ventilated.[4]
The cleanup crew must wear appropriate Personal Protective Equipment (PPE).[2] Contain the
spill using inert materials like sand, earth, or vermiculite, and prevent it from entering drains or
waterways.[2]

Q3: What specific Personal Protective Equipment (PPE) is required when handling this
chemical waste?
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A3: When handling 3-Chloro-2-methylaniline waste, comprehensive PPE is mandatory. This
includes:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][5]

» Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing to
prevent skin contact.[1][5][6]

» Respiratory Protection: In case of insufficient ventilation or if exposure limits are exceeded,
use a full-face respirator.[1][2]

Q4: How should | collect and store waste of 3-Chloro-2-methylaniline?

A4: All waste, including contaminated materials, should be collected in suitable, clearly labeled,
and tightly closed containers for disposal.[2][4] Store the sealed containers in a cool, dry, and
well-ventilated area, away from incompatible materials.[2][4] The storage area should be locked
to restrict access.[1][4]

Q5: Are there any chemicals that should not be mixed with 3-Chloro-2-methylaniline waste?

A5: Yes, 3-Chloro-2-methylaniline is incompatible with several substances. Avoid mixing its
waste with strong oxidizing agents, acids, acid anhydrides, acid chlorides, and chloroformates
to prevent fire and explosive hazards.[4][6]

Q6: What are the general regulatory requirements for disposing of this waste?

A6: Disposal must be conducted through a licensed and approved waste disposal company.[4]
[7] Generators of hazardous waste are responsible for ensuring it is properly identified,
managed, and treated before disposal.[8] Regulations are governed by federal bodies like the
EPA under the Resource Conservation and Recovery Act (RCRA), as well as state-specific
laws, which must be followed.[8][9] Do not dispose of this chemical waste into the environment,
drains, or regular trash.[4][10]

Hazard Summary Table

The following table summarizes the key hazard classifications for 3-Chloro-2-methylaniline.
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Hazard Class

GHS Hazard Statement

Precautionary Statement
(Examples)

Acute Toxicity (Oral)

H302: Harmful if swallowed.[1]
[7]

P270: Do not eat, drink or
smoke when using this
product.[1][7] P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor.[7]

Acute Toxicity (Dermal)

H311: Toxic in contact with
skin.[1]

P280: Wear protective
gloves/protective clothing.[1]
P316: Get emergency medical

help immediately.[1]

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage.[2]

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay.[1][7] P302+P352: IF ON
SKIN: Wash with plenty of
water.[1][7]

Eye Damage/Irritation

H318: Causes serious eye

damage.[1]

P305+P354+P338: IF IN
EYES: Immediately rinse with
water for several minutes.
Remove contact lenses, if

present and easy to do.[1]

Organ Toxicity

H370 / H372: Causes damage
to organs.[7]

P308+P311: IF exposed or
concerned: Call a POISON
CENTER/doctor.[7]

Environmental Hazard

H411 / H412: Toxic/Harmful to
aquatic life with long lasting
effects.[1][7]

P273: Avoid release to the
environment.[1][7] P391:
Collect spillage.[1]

Experimental Protocol: Small Spill Cleanup

This protocol outlines the steps for managing a small spill (under 100 mL) of 3-Chloro-2-

methylaniline in a laboratory setting.

1. Immediate Response & Area Control:
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Alert all personnel in the immediate vicinity.

Evacuate the area except for those involved in the cleanup.

Ensure adequate ventilation. If ventilation is poor, do not proceed without appropriate
respiratory protection.

. Don Personal Protective Equipment (PPE):

Wear two pairs of chemical-resistant nitrile gloves.
Wear a lab coat or chemical-resistant apron.
Wear ANSI-approved safety goggles and a face shield.

. Spill Containment:

Contain the spill by surrounding it with an inert absorbent material such as vermiculite, dry
sand, or earth.[2][5] Do not use combustible materials like paper towels to absorb the initial
spill.

Prevent the spill from reaching any drains.[2][4]

. Absorption and Collection:

Carefully apply the absorbent material over the spill, working from the outside in.

Allow the material to fully absorb the liquid.

Using non-sparking tools (e.g., a plastic scoop), carefully collect the absorbed material.[2]
Place the collected waste into a suitable, labeled, and sealable container designated for
hazardous waste.[2][4]

. Decontamination:

Wipe the spill area with a cloth or sponge dampened with a suitable solvent (e.g., soap and
water), if appropriate.

Place all contaminated cleaning materials (gloves, cloths, etc.) into the same hazardous
waste container.[2]

. Final Disposal:

Seal the hazardous waste container tightly.
Label the container clearly as "Hazardous Waste: 3-Chloro-2-methylaniline”.
Store the container in a designated, secure waste collection area.[4]
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e Arrange for pickup and disposal by a licensed hazardous waste management company in
accordance with all local, state, and federal regulations.[4][8]

Waste Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Chloro-2-
methylaniline waste.

Phase 1: Generation & Collection

Collect Waste
(Use inert absorbent for spills)

Phase 2: Containgization & Storage

Label Container Cleary:
"Hazardous Waste: 3-Chloro-2-methylaniline'

Store in a cool, dry,
well-ventiated, secure area

T
Phase 3: Fihal Disposal

Consult Safety Data Sheet (SDS)
& Insitutional Guidelines

Contact Licensed Hazardous
Waste Disposal Company.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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